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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048 Get Quote

A Comparative Guide: Diethyl Itaconate-Based Elastomers vs. Nitrile Rubber Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of emerging bio-

based diethyl itaconate elastomers and conventional nitrile rubber (NBR). The information

presented is intended to assist researchers and professionals in material selection for various

applications, including those in the drug development and biomedical fields where material

properties are critical.

Data Presentation: Quantitative Performance
Comparison
The following tables summarize the key performance indicators for a novel bio-based

elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-glycidyl methacrylate)

(PDEBEG), as a representative of diethyl itaconate-based elastomers, and for nitrile rubber

(NBR). It is important to note that the properties of both elastomers can vary significantly based

on their specific composition and compounding.

Table 1: Mechanical Properties
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Property
Diethyl Itaconate-
Based Elastomer
(PDEBEG-10/CB)

Nitrile Rubber
(NBR)

Test Standard

Tensile Strength 14.5 MPa[1][2][3][4]
1.38 - 24.13 MPa (200

- 3,500 PSI)[5]

ASTM D412 / ISO

37[6]

Elongation at Break 305%[1][2][3][4] 350% - 650%[5]
ASTM D412 / ISO

37[6]

Hardness (Shore A) Not Reported 20 - 95[5]
ASTM D2240 / ISO

48-4[6]

Tear Resistance Not Reported
Good to Excellent[5]

[7]

ASTM D624 / ISO 34-

1[6][8]

Compression Set Not Reported Good to Excellent[5]
ASTM D395 / ISO

815-1[8][9]

Table 2: Thermal Properties

Property
Diethyl Itaconate-
Based Elastomer
(PDEBEG)

Nitrile Rubber
(NBR)

Test Standard

Glass Transition

Temperature (Tg)

-25.2 to -0.8 °C[1][2]

[4]

-56.7 to -5 °C (with

polyimide)[10][11]
DSC

Maximum Continuous

Use Temperature
Not Reported

Up to +121 °C (+250

°F)[5]
ASTM D573[8]

Brittle Point Not Reported
Down to -56.7 °C (-70

°F)[5][12]
ASTM D2137

Thermal Stability

(Initial Decomposition)
~300 °C[1]

Onset at 360 °C (can

be increased to

368.4°C with

polyimide)[10][11]

TGA

Table 3: Chemical Resistance
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Chemical
Diethyl Itaconate-
Based Elastomer
(PDEBEG/CB)

Nitrile Rubber
(NBR)

Test Standard

Petroleum-Based Oils

& Fuels

Superior high-

temperature oil

resistance[1][2][4]

Excellent[5][13][14]
ASTM D471 / ISO

1817[8][15]

Acids (Dilute) Not Reported Good[5]
ASTM D471 / ISO

1817[8][15]

Acids (Concentrated) Not Reported Poor to Fair[5]
ASTM D471 / ISO

1817[8][15]

Alcohols Not Reported Fair to Good[5]
ASTM D471 / ISO

1817[8][15]

Ketones Not Reported Poor[7]
ASTM D471 / ISO

1817[8][15]

Ozone & Sunlight Not Reported

Poor to Good (can be

improved by

compounding)[5][16]

[17]

ASTM D1171[8]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental results.

Synthesis of Diethyl Itaconate-Based Elastomer
(PDEBEG)
The novel oil-resistant elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-

glycidyl methacrylate) (PDEBEG), was synthesized via redox emulsion polymerization.[1][2][4]

Materials: Diethyl itaconate (DEI), butyl acrylate (BA), ethyl acrylate (EA), and glycidyl

methacrylate (GMA) were used as monomers.[1][4]
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Polymerization Process: The synthesis was carried out at 30 °C. The specific mass ratios of

the monomers were varied to optimize the properties of the final elastomer.[1]

Preparation of PDEBEG/Carbon Black Composites
Compounding: The synthesized PDEBEG elastomer was mixed with carbon black (N330) to

create composites for testing.[1][2][4]

Standard Testing Protocols for Elastomers
The following ASTM and ISO standards are commonly used to evaluate the performance of

elastomers:

Tensile Properties (ASTM D412 / ISO 37): This test measures the tensile strength,

elongation at break, and modulus of the material.[6][8] Dumbbell-shaped specimens are

stretched at a constant rate until they rupture.[3]

Hardness (ASTM D2240 / ISO 48-4): A durometer is used to measure the indentation

hardness of the elastomer.[6][8]

Tear Resistance (ASTM D624 / ISO 34-1): This test determines the force required to tear a

specimen.[6][8]

Compression Set (ASTM D395 / ISO 815-1): This method evaluates the ability of the

elastomer to retain its elastic properties after being subjected to prolonged compressive

stress.[8][9]

Thermal Aging (ASTM D573): This test assesses the changes in the physical properties of

the elastomer after exposure to elevated temperatures for a specified period.[8]

Fluid Resistance (ASTM D471 / ISO 1817): This standard is used to determine the effect of

liquids on the properties of the elastomer, including changes in mass, volume, and

mechanical properties after immersion.[8][15]

Visualizations
Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/2073-4360/11/11/1897
https://www.mdpi.com/2073-4360/11/11/1897
https://pmc.ncbi.nlm.nih.gov/articles/PMC6918156/
https://www.researchgate.net/publication/337326099_Design_Preparation_and_Evaluation_of_a_Novel_Elastomer_with_Bio-Based_Diethyl_Itaconate_Aiming_at_High-Temperature_Oil_Resistance
https://rubberandseal.com/what-is-the-standard-test-method-for-rubber/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://www.mdpi.com/2073-4360/11/11/1897/review_report
https://rubberandseal.com/what-is-the-standard-test-method-for-rubber/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://rubberandseal.com/what-is-the-standard-test-method-for-rubber/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://www.scribd.com/document/721472860/Testing-methods-for-elastomers-Compression-Set-ISO-815-1
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://o-ring-prueflabor.de/wp-content/uploads/2024/10/evaluation_of_stability_tests_for_elastom_mat_and_seals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elastomer Synthesis

Composite Preparation

Performance Evaluation

Monomers
(Diethyl Itaconate, Butyl Acrylate,

Ethyl Acrylate, Glycidyl Methacrylate)

Redox Emulsion
Polymerization

 30°C

PDEBEG Elastomer

Internal Mixer

Carbon Black (N330)

PDEBEG/CB Composite

Mechanical Testing
(ASTM D412, D2240, D624)

Thermal Analysis
(DSC, TGA)

Chemical Resistance
(ASTM D471)

Click to download full resolution via product page

Caption: Experimental workflow for PDEBEG synthesis and testing.
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Diethyl Itaconate Elastomer (PDEBEG) Nitrile Rubber (NBR)

Good Mechanical Properties
(TS: 14.5 MPa, Eb: 305%)

Excellent Mechanical Properties
(TS: up to 24 MPa, Eb: up to 650%)

Good Thermal Stability
(Decomp: ~300°C)

Good Thermal Stability
(Decomp: ~360°C)

Superior High-Temp
Oil Resistance

Excellent Oil & Fuel
Resistance

Bio-Based
Weaknesses:

Ozone, Sunlight
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Caption: Key property comparison of elastomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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